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Cat. No.: B119122

A Technical Guide to 2-Chloro-3',4'-
dihydroxyacetophenone

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Chloro-3',4'-dihydroxyacetophenone, a halogenated organic compound, is a versatile
intermediate in pharmaceutical and chemical research. This technical guide provides a
comprehensive overview of its chemical and physical properties, synthesis protocols, biological
applications, and safety information. The document is intended to serve as a valuable resource
for professionals in drug discovery, medicinal chemistry, and materials science.

Chemical and Physical Properties

2-Chloro-3',4'-dihydroxyacetophenone, also known as 4-(Chloroacetyl)catechol, is a key
synthetic building block.[1][2] Its chemical structure, featuring a reactive chloroacetyl group and
a catechol moiety, makes it a valuable precursor for a wide range of biologically active
molecules.

Table 1: Chemical Identifiers
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Identifier

Value

CAS Number

99-40-1[1](2][3][4]

Molecular Formula

CsH7CIO3[2][3]

Molecular Weight 186.59 g/mol [2][3]

IUPAC Name 2-chloro-1-(3,4-dihydroxyphenyl)ethan-1-one[5]
2-Chloro-1-(3,4-dihydroxyphenyl)-ethanone, 3,4-

Synonyms Dihydroxyphenacyl chloride, 4-
(Chloroacetyl)catechol[2][3]

InChl Key LWTJEJCZIFZKEL-UHFFFAOYSA-N[1][5]

SMILES Oclcce(cclO)C(=0)CClI[1]5]

Table 2: Physical and Chemical Properties

Property Value
Appearance Off-white to brown crystalline powder[3][4][6]
Melting Point 173-176 °CJ[3]

Boiling Point (Predicted)

418.7 + 35.0 °C[4]

Density (Predicted) 1.444 + 0.06 g/cm3[4]
pKa (Predicted) 7.59 + 0.20[4]

Soluble in DMSO and methanol; moderately
Solubility soluble in ethanol and acetone; limited solubility

in water.[4][6][7]

Synthesis and Experimental Protocols

The primary synthesis of 2-Chloro-3',4'-dihydroxyacetophenone involves the Friedel-Crafts

acylation of catechol (pyrocatechol) with chloroacetyl chloride.
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Experimental Protocol: Synthesis from Catechol

This protocol is based on a reported method for the preparation of 2-Chloro-3',4'-
dihydroxyacetophenone.[8]

Materials:

e Pyrocatechol (catechol)

e Chloroacetyl chloride

 Activated charcoal

e Water

e Reaction vessel with heating and stirring capabilities
o Filtration apparatus

Procedure:

Carefully mix 10 g of pyrocatechol with 8 g of chloroacetyl chloride in a suitable reaction
vessel.

o Gently heat the mixture to initiate the reaction, which is indicated by the evolution of
hydrogen chloride gas. The reaction is exothermic and will proceed to completion.

e The crude product, 2-Chloro-3',4'-dihydroxyacetophenone, is then recrystallized from
water.

» During recrystallization, add activated charcoal to decolorize the solution.
e Filter the hot solution to remove the charcoal.
» Allow the filtrate to cool, which will cause the product to precipitate as colorless needles.

o Collect the crystals by filtration and dry them. The expected melting point of the purified
product is 173 °C.[8]
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Synthesis workflow for 2-Chloro-3',4'-dihydroxyacetophenone.

Biological Activities and Applications

2-Chloro-3',4'-dihydroxyacetophenone is a valuable intermediate in the synthesis of various
biologically active compounds and has applications in several research areas.

o Pharmaceutical Intermediate: It serves as a key precursor in the synthesis of
pharmaceuticals, including anti-inflammatory and analgesic drugs.[3] It is a foundational
component for producing the hemostatic agent Carbazochrome, which is used to control
capillary bleeding.

o Antioxidant Research: The catechol structure within the molecule is known for its antioxidant
properties, making it a subject of interest in the development of drugs to combat oxidative
stress-related diseases.[3]

e Enzyme Inhibition: This compound is utilized in studies of enzyme inhibition and is a
chemical reagent for the synthesis of COX-2 inhibitors.[3][9][10]

o Cosmetics: It is incorporated into skincare products for its potential skin-brightening effects.

[3]

o Other Applications: It also has potential applications in the development of agrochemicals
and dyes.[3]

Safety and Handling

2-Chloro-3',4'-dihydroxyacetophenone is considered a hazardous substance and requires
careful handling.

Table 3: Hazard Identification and Safety Precautions
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Hazard

Description

GHS Classification

Skin irritation (Category 2), Serious eye irritation
(Category 2), Specific target organ toxicity —
single exposure (Category 3, Respiratory tract
irritation)[1][11][12]

Signal Word

Warning[1]

Hazard Statements

H315: Causes skin irritation. H319: Causes
serious eye irritation. H335: May cause

respiratory irritation.[1][11][12]

Precautionary Statements

P261: Avoid breathing dust. P280: Wear
protective gloves/eye protection/face protection.
P302+P352: IF ON SKIN: Wash with plenty of
water. P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.[1][11]

Personal Protective Equipment

Dust mask (type N95 or equivalent), safety

glasses, and chemical-resistant gloves.[1]

Storage

Store in a cool, dry, well-ventilated area in a
tightly sealed container.[7] Recommended

storage temperatures range from 0-8 °C.[3][4]

Toxicological Information: While comprehensive toxicological data is limited, exposure may

cause irritation to the eyes, skin, and respiratory system.[6][11] Prolonged or high-dose

exposure could potentially lead to systemic toxicity.[6]

Conclusion

2-Chloro-3',4'-dihydroxyacetophenone is a chemical intermediate with significant utility in

drug discovery and development. Its versatile structure allows for the synthesis of a variety of

compounds with potential therapeutic applications. Researchers and scientists working with

this compound should adhere to strict safety protocols due to its hazardous nature. This guide

© 2025 BenchChem. All rights reserved.

5/7 Tech Support


https://www.sigmaaldrich.com/US/en/product/aldrich/c34405
https://www.chemos.de/import/data/msds/GB_en/99-40-1-A0009900-GB-en.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-3_4_-dihydroxyacetophenone
https://www.sigmaaldrich.com/US/en/product/aldrich/c34405
https://www.sigmaaldrich.com/US/en/product/aldrich/c34405
https://www.chemos.de/import/data/msds/GB_en/99-40-1-A0009900-GB-en.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-3_4_-dihydroxyacetophenone
https://www.sigmaaldrich.com/US/en/product/aldrich/c34405
https://www.chemos.de/import/data/msds/GB_en/99-40-1-A0009900-GB-en.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/c34405
https://www.fishersci.com/shop/products/2-chloro-3-4-dihydroxyacetophenone-97-thermo-scientific/AAB2349614
https://www.chemimpex.com/products/24120
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7415326.htm
https://wap.guidechem.com/encyclopedia/2-chloro-3-4-dihydroxyacetophe-dic1559.html
https://www.chemos.de/import/data/msds/GB_en/99-40-1-A0009900-GB-en.pdf
https://wap.guidechem.com/encyclopedia/2-chloro-3-4-dihydroxyacetophe-dic1559.html
https://www.benchchem.com/product/b119122?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119122?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

provides a foundational understanding of its properties and applications to aid in its safe and
effective use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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